2-(piperazin-1-yl)-1H-indole dihydrochloride

• IUPAC Name: 2-piperazin-1-yl-1H-indole;dihydrochloride
• InChI: InChI=1S/C12H15N3.2ClH/c1-2-4-11-10(3-1)9-12(14-11)15-7-5-13-6-8-15;;/h1-4,9,13-14H,5-8H2;2*1H
• InChI Key: KDEBLKYQBUSYMC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC3=CC=CC=C3N2.Cl.Cl
• Molecular Formula: C12H17Cl2N3
• Molecular Weight: 274.19 g/mol

Description

2-(piperazin-1-yl)-1H-indole dihydrochloride, also known as IND-PZ1, is a synthetic compound that has been widely used in scientific research. It belongs to the class of indole derivatives and has been shown to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Neuropharmacology and Psychopharmacology

Piperazine derivatives have been widely studied for their neuropharmacological properties, including the modulation of neurotransmitter systems, which are critical in the treatment and understanding of psychiatric and neurological disorders. For example, trifluoromethylphenyl piperazine (TFMPP) has been investigated for its subjective effects in human males, showing similarities to amphetamine-type stimulants due to its impact on dopamine and serotonin release (Jan et al., 2010). Similarly, compounds targeting the 5-Hydroxytryptamine1A (5-HT1A) receptors, such as the novel antagonist DU 125530, demonstrate significant relevance in the treatment of anxiety and mood disorders, offering insights into receptor occupancy and drug efficacy (Rabiner et al., 2002).

Antipsychotic Potential and Behavioral Studies

The study of indolyl-alkyl-phenyl-piperazines, a class of compounds including oxypertine, has contributed to our understanding of psychotropic agents in controlling schizophrenia symptoms (Goldberg et al., 1970). This research underscores the therapeutic potential of piperazine derivatives in managing withdrawal symptoms and enhancing patient outcomes in chronic schizophrenia.

Opioid Analgesic Research

The synthetic opioid MT-45, featuring a piperazine moiety, has been associated with both therapeutic potential and adverse effects, highlighting the importance of understanding novel psychoactive substances (NPS) (Helander et al., 2014). Research on such compounds aids in developing safer analgesics and addressing the challenges posed by NPS in the recreational drug market.

Metabolism and Pharmacokinetics

Investigations into the metabolic profiles of drugs, including the identification of major pathways and metabolites, are crucial for developing effective and safe therapeutic agents. Studies on compounds like L-735,524, an HIV-1 protease inhibitor, reveal complex biotransformation processes involving piperazine derivatives (Balani et al., 1995). These findings are vital for optimizing drug design and enhancing pharmacological profiles.